Cas no 904525-87-7 (2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide)

• Product Name: 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide
• CAS No: 904525-87-7
• MF: C₁₈H₁₄FN₃O₃
• MW: 339.320467472076
• CID: 5871804
• PubChem ID: 22520321
• Update Time: 2025-07-22

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide
• 2-(2,3-dioxo-4-phenyl-3,4-dihydropyrazin-1(2H)-yl)-N-(2-fluorophenyl)acetamide
• SR-01000157255-1
• AKOS001913698
• 904525-87-7
• SR-01000157255
• 2-(2,3-dioxo-4-phenylpyrazin-1-yl)-N-(2-fluorophenyl)acetamide
• F3407-2306

• Inchi： 1S/C18H14FN3O3/c19-14-8-4-5-9-15(14)20-16(23)12-21-10-11-22(18(25)17(21)24)13-6-2-1-3-7-13/h1-11H,12H2,(H,20,23)
• InChI Key： VSUFTXDIEGYDCB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CN1C=CN(C(C1=O)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 339.10191948g/mol
• Monoisotopic Mass: 339.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide

Introduction to 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide (CAS No: 904525-87-7) in Modern Chemical Biology

2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide, identified by its CAS number 904525-87-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure featuring a tetrahydropyrazine core and a fluorophenyl substituent, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery.

The tetrahydropyrazine moiety in this compound is particularly noteworthy. Tetrahydropyrazines are heterocyclic structures that have been extensively studied for their pharmacological properties. They often serve as key components in the development of bioactive molecules due to their ability to interact with various biological targets. The presence of a dioxo group (a carbonyl group adjacent to another carbonyl group) further enhances the reactivity and functionality of the molecule, making it a versatile intermediate in synthetic chemistry.

Additionally, the fluorophenyl substituent introduces unique electronic and steric properties to the molecule. Fluoroaromatic compounds are well-known for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of a fluorine atom at the para position of the phenyl ring in this compound can significantly influence its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic scaffolds. The compound 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide (CAS No: 904525-87-7) aligns with this trend. Its unique structural features have prompted researchers to explore its potential applications in various therapeutic areas.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of tetrahydropyrazine derivatives to modulate inflammatory pathways has been demonstrated in several preclinical studies. The presence of the dioxo group may enhance the compound's ability to interact with inflammatory mediators and enzymes.

Furthermore, the compound has shown promise as a potential anticancer agent. Cancer research has increasingly focused on targeting specific molecular pathways that drive tumor growth and progression. The structural features of 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide (CAS No: 904525-87-7) suggest that it may interfere with critical signaling pathways involved in cancer cell proliferation and survival.

Recent studies have also explored the antimicrobial properties of this compound. Antibiotic resistance is a growing global health concern, necessitating the development of novel antimicrobial agents. The unique structural motifs present in this molecule may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

The synthetic chemistry behind producing 2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide is another area of interest. The synthesis involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthesis process.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how this molecule interacts with biological targets at the atomic level. These insights are crucial for designing more effective derivatives with improved pharmacological properties.

In conclusion,2-(2,3-dioxo-4-phenyl-1,2,3,4-tetrahydropyrazin-1-yl)-N-(2-fluorophenyl)acetamide (CAS No: 904525-87-7) represents a fascinating molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,tetrahydropyrazine derivatives like this one are likely to play an increasingly important role in drug discovery and development.